Cas no 1803777-21-0 (2,5-Dibromo-3-fluorobenzotrifluoride)
1803777-21-0 structure
Product Name:2,5-Dibromo-3-fluorobenzotrifluoride
CAS No:1803777-21-0
MF:C7H2Br2F4
MW:321.892394542694
CID:4705682
Update Time:2023-08-15
2,5-Dibromo-3-fluorobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
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- 2,5-Dibromo-3-fluorobenzotrifluoride
-
- Inchi： 1S/C7H2Br2F4/c8-3-1-4(7(11,12)13)6(9)5(10)2-3/h1-2H
- InChI Key： RAYBZDBWYZMWKK-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(=CC=1C(F)(F)F)Br)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 182
- Topological Polar Surface Area: 0
2,5-Dibromo-3-fluorobenzotrifluoride Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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